Cas no 156088-46-9 ((5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one)

• Product Name: (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• CAS No: 156088-46-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18711408
• CID: 1106852
• PubChem ID: 54023581
• Update Time: 2025-06-12

(5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-5-(hydroxymethyl)-3,3-dimethyl-2-Pyrrolidinone
• (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one
• (S)-5-(HYDROXYMETHYL)-3,3-DIMETHYLPYRROLIDIN-2-ONE
• (S)-5-hydroxymethyl-3,3-dimethyl-pyrrolidin-2-one
• (S)4,4-dimethyl-2-hydroxymethyl-5-oxopyrrolidine
• A906562
• LAPMHIATPBRNHT-YFKPBYRVSA-N
• AKOS006343433
• DTXSID10708464
• (S)-4,4-dimethyl-2-hydroxymethyl-5-oxopyrrolidine
• CS-0172045
• AS-35650
• 2-Pyrrolidinone, 5-(hydroxymethyl)-3,3-dimethyl-, (5S)-
• MFCD18711408
• SCHEMBL1387675
• 156088-46-9

• MDL： MFCD18711408
• Inchi： 1S/C7H13NO2/c1-7(2)3-5(4-9)8-6(7)10/h5,9H,3-4H2,1-2H3,(H,8,10)/t5-/m0/s1
• InChI Key： LAPMHIATPBRNHT-YFKPBYRVSA-N
• SMILES： O=C1C(C)(C)C[C@@H](CO)N1

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 49.33

(5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one

Comprehensive Overview of (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 156088-46-9)

(5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one (CAS No. 156088-46-9) is a chiral pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its hydroxymethyl and dimethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (5S) further enhances its value in asymmetric synthesis, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

Recent trends in AI-driven drug design and green chemistry have amplified the relevance of compounds like (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one. Searches for "sustainable synthesis of chiral intermediates" or "pyrrolidinone derivatives in drug development" reflect growing curiosity about its role in modern science. The compound's low toxicity profile and compatibility with enzymatic catalysis align with the industry's shift toward eco-friendly methodologies, addressing concerns like carbon footprint reduction in chemical manufacturing.

From a structural perspective, the pyrrolidin-2-one core of this molecule is a privileged scaffold in neurological and anti-inflammatory drug candidates. Its hydrogen-bonding capacity, conferred by the hydroxymethyl group, facilitates interactions with biological targets, a feature frequently explored in computational chemistry studies. Researchers investigating "fragment-based drug design" or "scaffold hopping strategies" often highlight such motifs for their modularity and bioactivity.

The compound's CAS No. 156088-46-9 is a critical identifier in regulatory and commercial contexts, ensuring precise tracking in global chemical databases. Analytical techniques like HPLC and NMR are routinely employed to verify its purity and stereochemical integrity, topics frequently queried in "quality control of chiral compounds". Additionally, its stability under ambient conditions simplifies storage and handling, a practical advantage noted in industrial forums.

Emerging applications of (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one extend to cosmeceuticals and nutraceuticals, where its potential as a skin barrier enhancer or bioactive carrier is under evaluation. This aligns with consumer demand for "clean-label ingredients" and "multifunctional additives", trends dominating searches in personal care and health supplement markets. Such interdisciplinary relevance underscores the compound's adaptability beyond traditional pharmaceuticals.

In summary, (5S)-5-(hydroxymethyl)-3,3-dimethylpyrrolidin-2-one exemplifies the convergence of synthetic innovation and biomedical utility. Its CAS No. 156088-46-9 serves as a gateway to extensive research, while its structural features continue to inspire solutions for global health and sustainability challenges. As scientific inquiries evolve, this compound remains a focal point for advancements in precision medicine and green synthesis.